Cas no 1115371-80-6 (3-[2-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide)

• Product Name: 3-[2-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide
• CAS No: 1115371-80-6
• MF: C₂₄H₁₉FN₄O₂S
• MW: 446.496667146683
• CID: 5389268
• Update Time: 2025-10-28

3-[2-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-[2-[[2-[(2-Fluorophenyl)amino]-2-oxoethyl]thio]-1H-imidazol-1-yl]-N-phenylbenzamide
• 3-[2-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide

• Inchi： 1S/C24H19FN4O2S/c25-20-11-4-5-12-21(20)28-22(30)16-32-24-26-13-14-29(24)19-10-6-7-17(15-19)23(31)27-18-8-2-1-3-9-18/h1-15H,16H2,(H,27,31)(H,28,30)
• InChI Key： MNVQKCNJLPBYIY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)C1=CC=CC(N2C(SCC(NC3=CC=CC=C3F)=O)=NC=C2)=C1

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.18±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-[2-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide

3-[2-({[(2-Fluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide (CAS No. 1115371-80-6): An Overview of a Promising Compound in Medicinal Chemistry

3-[2-({[(2-Fluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide (CAS No. 1115371-80-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The molecular structure of 3-[2-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide is composed of a benzamide core, an imidazole ring, and a fluorophenyl carbamoyl moiety. These structural elements contribute to its diverse pharmacological properties, making it a valuable candidate for drug development. Recent research has focused on its potential as an anti-inflammatory agent, an antitumor drug, and a modulator of various cellular processes.

In the context of anti-inflammatory research, studies have shown that 3-[2-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that the compound could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The mechanism by which this compound exerts its anti-inflammatory effects is thought to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a central role in the regulation of inflammatory responses.

Beyond its anti-inflammatory properties, 3-[2-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide has also shown significant antitumor activity in preclinical studies. Research has demonstrated that the compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The antitumor effects are attributed to the compound's ability to disrupt cell cycle progression and inhibit angiogenesis. Specifically, it has been shown to downregulate the expression of vascular endothelial growth factor (VEGF), a key mediator of tumor angiogenesis.

The unique chemical structure of 3-[2-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide also makes it an interesting candidate for the development of novel therapeutic agents targeting specific cellular processes. For instance, recent studies have explored its potential as a modulator of protein-protein interactions (PPIs), which are critical for many biological processes. The imidazole ring and fluorophenyl carbamoyl moiety are believed to play key roles in mediating these interactions, providing a structural basis for the compound's biological activities.

In addition to its therapeutic potential, 3-[2-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide has been studied for its pharmacokinetic properties. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting that it could be developed into an orally bioavailable drug. However, further research is needed to optimize its pharmacokinetic properties and ensure its safety and efficacy in clinical settings.

The synthesis of 3-[2-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide involves multiple steps and requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have led to the development of more efficient and scalable methods for producing this compound, paving the way for its potential commercialization as a pharmaceutical product.

In conclusion, 3-[2-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-y l]-N - phen ylb enza mide (CAS No. 111537 1 -80 -6 ) represents a promising lead compound in medicinal chemistry with diverse therapeutic applications. Its unique structural features and multifaceted biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical applications, this compound holds significant promise for advancing the treatment of various diseases.